Cas no 57337-53-8 (PENTACYCLO[4.2.0.02,5.03,8.04,7]OCTANECARBOXYLIC ACID, 4-METHYL-)

PENTACYCLO[4.2.0.02,5.03,8.04,7]OCTANECARBOXYLIC ACID, 4-METHYL- structure
57337-53-8 structure
Product Name:PENTACYCLO[4.2.0.02,5.03,8.04,7]OCTANECARBOXYLIC ACID, 4-METHYL-
CAS No:57337-53-8
MF:C10H10O2
MW:162.185203075409
CID:3479044
PubChem ID:816875
Update Time:2025-07-29

PENTACYCLO[4.2.0.02,5.03,8.04,7]OCTANECARBOXYLIC ACID, 4-METHYL- Chemical and Physical Properties

Names and Identifiers

    • PENTACYCLO[4.2.0.02,5.03,8.04,7]OCTANECARBOXYLIC ACID, 4-METHYL-
    • Pentacyclo[4.2.0.02,5.03,8.04,7]octane-1-carboxylic acid, 4-methyl-
    • 8-methylcubane-1-carboxylic acid
    • 57337-53-8
    • AKOS006346031
    • EN300-6737755
    • 4-methyl-1-cubanecarboxylic acid
    • Z1201623036
    • 4-methylcubane-1-carboxylic acid
    • AB-131/42302884
    • SCHEMBL20130279
    • 8-methylcubane-1-carboxylicacid
    • 870-146-5
    • Inchi: 1S/C10H10O2/c1-9-2-5-3(9)7-4(9)6(2)10(5,7)8(11)12/h2-7H,1H3,(H,11,12)
    • InChI Key: HJLFFJDTNNBBTC-UHFFFAOYSA-N
    • SMILES: OC(C12C3C4C1C1C2C3C14C)=O

Computed Properties

  • Exact Mass: 162.068079557g/mol
  • Monoisotopic Mass: 162.068079557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 37.3Ų

PENTACYCLO[4.2.0.02,5.03,8.04,7]OCTANECARBOXYLIC ACID, 4-METHYL- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6737755-100mg
8-methylcubane-1-carboxylic acid
57337-53-8 95.0%
100mg
$770.0 2022-02-28
Enamine
EN300-6737755-250mg
8-methylcubane-1-carboxylic acid
57337-53-8 95.0%
250mg
$1095.0 2022-02-28
Enamine
EN300-6737755-500mg
8-methylcubane-1-carboxylic acid
57337-53-8 95.0%
500mg
$1728.0 2022-02-28
Enamine
EN300-6737755-1000mg
8-methylcubane-1-carboxylic acid
57337-53-8 95.0%
1g
$2201.0 2022-02-28
Enamine
EN300-6737755-2500mg
8-methylcubane-1-carboxylic acid
57337-53-8 95.0%
2500mg
$3501.0 2022-02-28
Enamine
EN300-6737755-5000mg
8-methylcubane-1-carboxylic acid
57337-53-8 95.0%
5g
$4401.0 2022-02-28
Enamine
EN300-6737755-10000mg
8-methylcubane-1-carboxylic acid
57337-53-8 95.0%
10g
$7500.0 2022-02-28
Enamine
EN300-6737755-0.05g
8-methylcubane-1-carboxylic acid
57337-53-8 95%
0.05g
$640.0 2023-07-10
Enamine
EN300-6737755-0.1g
8-methylcubane-1-carboxylic acid
57337-53-8 95%
0.1g
$954.0 2023-07-10
Enamine
EN300-6737755-0.25g
8-methylcubane-1-carboxylic acid
57337-53-8 95%
0.25g
$1362.0 2023-07-10
Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.